N-[1-(3-methylbenzyl)-1H-1,2,4-triazol-3-yl]-2-nitrobenzenesulfonamide

• IUPAC Name: N-[1-[(3-methylphenyl)methyl]-1,2,4-triazol-3-yl]-2-nitrobenzenesulfonamide
• InChI: InChI=1S/C16H15N5O4S/c1-12-5-4-6-13(9-12)10-20-11-17-16(18-20)19-26(24,25)15-8-3-2-7-14(15)21(22)23/h2-9,11H,10H2,1H3,(H,18,19)
• InChI Key: SUQHRDDZVWVITI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C=NC(=N2)NS(=O)(=O)C3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C16H15N5O4S
• Molecular Weight: 373.4 g/mol

Description

N-[1-(3-methylbenzyl)-1H-1,2,4-triazol-3-yl]-2-nitrobenzenesulfonamide, also known as NBTS, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. NBTS belongs to the class of sulfonamides, which are known for their antibacterial and antifungal properties. However, NBTS has been found to exhibit unique properties that make it a promising candidate for a wide range of biomedical applications.

Mechanism of Action

The mechanism of action of N-[1-(3-methylbenzyl)-1H-1,2,4-triazol-3-yl]-2-nitrobenzenesulfonamide is not fully understood. However, it is believed that this compound exerts its therapeutic effects by inhibiting the activity of certain enzymes, such as carbonic anhydrase and matrix metalloproteinases. These enzymes are involved in various physiological processes, including angiogenesis, which is the formation of new blood vessels. By inhibiting the activity of these enzymes, this compound can prevent the growth and spread of cancer cells.
Biochemical and Physiological Effects
Studies have shown that this compound can induce apoptosis in cancer cells by activating the caspase pathway. This compound has also been found to inhibit the activity of carbonic anhydrase, which is involved in the regulation of pH in the body. Additionally, this compound has been shown to inhibit the activity of matrix metalloproteinases, which are involved in tissue remodeling and angiogenesis.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[1-(3-methylbenzyl)-1H-1,2,4-triazol-3-yl]-2-nitrobenzenesulfonamide is its potential as a novel therapeutic agent for cancer therapy. This compound has been found to exhibit potent anticancer activity in vitro and in vivo, making it a promising candidate for further preclinical and clinical studies. However, one of the limitations of this compound is its solubility in water, which can make it difficult to administer in vivo. Additionally, the toxicity and pharmacokinetic properties of this compound need to be further studied to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the study of N-[1-(3-methylbenzyl)-1H-1,2,4-triazol-3-yl]-2-nitrobenzenesulfonamide. One direction is to further investigate its mechanism of action and identify the specific enzymes and pathways that are targeted by this compound. Another direction is to optimize the synthesis method of this compound to improve its solubility and bioavailability. Additionally, the safety and efficacy of this compound need to be further studied in preclinical and clinical trials to determine its potential as a therapeutic agent for cancer and other diseases.

Scientific Research Applications

N-[1-(3-methylbenzyl)-1H-1,2,4-triazol-3-yl]-2-nitrobenzenesulfonamide has been extensively studied for its potential applications in various fields of biomedical research. One of the most promising applications of this compound is in cancer therapy. Studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death. This compound has also been found to inhibit the activity of enzymes that are involved in the proliferation of cancer cells.